Cas no 785792-27-0 (N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide)

• Product Name: N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide
• CAS No: 785792-27-0
• MF: C₁₉H₂₃ClFNO
• MW: 335.8434278965
• CID: 3107391
• PubChem ID: 3817448
• Update Time: 2025-05-24

N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-1-adamantyl-2-chloro-N-(4-fluorobenzyl)acetamide
• N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide
• C19H23ClFNO
• EN300-10645
• 785792-27-0
• SCHEMBL22196903
• G60031
• Z56347478
• N-(adamantan-1-yl)-2-chloro-N-[(4-fluorophenyl)methyl]acetamide
• N-(1-adamantyl)-2-chloro-N-[(4-fluorophenyl)methyl]acetamide
• AKOS030748348

• Inchi： 1S/C19H23ClFNO/c20-11-18(23)22(12-13-1-3-17(21)4-2-13)19-8-14-5-15(9-19)7-16(6-14)10-19/h1-4,14-16H,5-12H2
• InChI Key： JMFUCWQPDQMNHC-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=CC(=CC=1)F)C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 335.1452202Da
• Monoisotopic Mass: 335.1452202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide

Recent Advances in the Study of N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide (CAS: 785792-27-0)

N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide (CAS: 785792-27-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its adamantane and fluorophenyl moieties, has been the subject of recent studies due to its potential therapeutic applications. The adamantane group is known for its ability to enhance lipophilicity and metabolic stability, while the fluorophenyl group can influence binding affinity and selectivity. Together, these structural features make this compound a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties and mechanisms of action of N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide. Studies have explored its interactions with various biological targets, including enzymes and receptors, to understand its potential as a therapeutic agent. Preliminary findings suggest that this compound exhibits notable activity in modulating specific pathways, which could be leveraged for treating diseases such as neurodegenerative disorders, infectious diseases, or cancer. However, further validation is required to confirm these observations and assess the compound's safety and efficacy.

One of the key challenges in the development of N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide is optimizing its pharmacokinetic and pharmacodynamic properties. Researchers have employed advanced techniques such as structure-activity relationship (SAR) studies and molecular docking simulations to identify modifications that could enhance its therapeutic profile. These efforts aim to improve the compound's bioavailability, reduce potential side effects, and increase its target specificity. Early results indicate that slight structural adjustments could significantly impact its performance in preclinical models.

In addition to its therapeutic potential, N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide has also been investigated for its role in chemical biology as a tool compound. Its unique structure and reactivity make it a valuable probe for studying biological systems and uncovering novel drug targets. For instance, it has been used in affinity-based protein profiling experiments to identify protein interactions and map signaling networks. These applications highlight the versatility of this compound beyond its direct therapeutic use.

Despite the promising findings, several gaps remain in the understanding of N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide. Future research should focus on comprehensive in vivo studies to evaluate its toxicity, metabolism, and long-term effects. Additionally, exploring its potential in combination therapies or as part of drug delivery systems could open new avenues for its application. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to advance this research and translate it into clinical benefits.

In conclusion, N-(adamantan-1-yl)-2-chloro-N-(4-fluorophenyl)methylacetamide (CAS: 785792-27-0) represents a compelling area of study in chemical biology and drug discovery. Its unique structural features and promising biological activities warrant further investigation to fully realize its therapeutic potential. As research progresses, this compound may emerge as a key player in the development of novel treatments for a range of diseases, underscoring the importance of continued investment in this field.